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Compound of Interest

Compound Name: 4-(Benzyloxy)-2-methoxypyridine
CAS No.: 66080-44-2
Cat. No.: B1508052
Get Quote
. J

Executive Summary & Compound Identity

4-(Benzyloxy)-2-methoxypyridine (CAS: 66080-44-2) is a lipophilic heterocyclic ether
commonly employed as a building block in medicinal chemistry, particularly in the synthesis of
kinase inhibitors and antivirals.[1] Its solubility behavior is governed by the competition
between the lipophilic benzyl/methoxy substituents and the weakly basic pyridine nitrogen.

This guide provides a theoretical solubility matrix and validated protocols for experimental
determination, as specific solubility values (mg/mL) are rarely reported in open literature for this
intermediate.

Compound Snapshot
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Property Detail

CAS Number 66080-44-2

IUPAC Name 4-(Benzyloxy)-2-methoxypyridine
Molecular Formula C13H13NO2

Molecular Weight 215.25 g/mol

Predicted LogP ~2.8 — 3.2 (Lipophilic)

Predicted pKa ~4.5 - 5.0 (Weak Base)

Low-melting solid or viscous oil (dependent on

Physical State )
purity)

Physicochemical Profile & Theoretical Solubility

Understanding the structural drivers of solubility is critical for solvent selection during reaction
optimization and purification.

Structural Drivers

 Lipophilicity (Dominant): The benzyl ether at C4 and methyl ether at C2 significantly increase
the non-polar surface area. This renders the molecule highly soluble in chlorinated and polar
aprotic solvents.

 Basicity (Modulating):
o The pyridine nitrogen is the sole hydrogen bond acceptor (HBA).

o Electronic Effect: The C4-benzyloxy group is an electron donor (resonance), increasing
electron density at the nitrogen. However, the C2-methoxy group exerts a competing
inductive withdrawal effect. The net result is a weak base (estimated pKa ~4.5), meaning it
will protonate and solubilize in strong aqueous acids (pH < 2) but remain neutral and
insoluble in water at pH 7.

Solvent Compatibility Matrix
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Based on "Like Dissolves Like" principles and structural analogs.

Solvent Class

Solubility Prediction

Operational Context

Chlorinated (DCM, Chloroform)

High (>100 mg/mL)

Preferred for extraction and

reaction solvent.

Polar Aprotic (DMSO, DMF)

High (>100 mg/mL)

Ideal for nucleophilic

substitution reactions (SNAr).

Ethers (THF, Dioxane)

High

Excellent for lithiation or

coupling reactions.

Esters (Ethyl Acetate)

Moderate to High

Good for crystallization (often

mixed with hexanes).

Alcohols (Methanol, Ethanol)

Moderate

Temperature-dependent; good

for recrystallization.

Hydrocarbons (Hexanes,

Heptane)

Low

Used as an antisolvent to

precipitate the compound.

Water (pH 7)

Negligible (<0.1 mg/mL)

The compound is hydrophobic.

Aqueous Acid (0.1 M HCI)

Moderate

Soluble as the pyridinium salt.

Experimental Protocols: Solubility Determination

Since exact literature values vary by batch purity, use these self-validating protocols to

determine the precise solubility for your specific lot.

Protocol A: Rapid Visual Solubility Screen (Qualitative)

Objective: Quickly categorize solvents as Good, Borderline, or Poor.

» Weigh 10 mg of 4-(Benzyloxy)-2-methoxypyridine into a clear 4 mL glass vial.

e Add 100 pL of the test solvent (Target: 100 mg/mL).

o Vortex for 30 seconds.
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o Clear Solution? — High Solubility.

o Particulates? — Proceed to Step 4.

e Add solvent in 100 pL increments, vortexing after each, until total volume is 1 mL (Target: 10
mg/mL).

o Clear Solution? — Moderate Solubility.

o Still Particulates? — Low Solubility.

Protocol B: Saturation Shake-Flask Method
(Quantitative)

Objective: Determine exact thermodynamic solubility (e.g., for formulation or crystallization).

Preparation: Add excess solid (~50 mg) to 2 mL of solvent in a chemically resistant vial.

Equilibration: Agitate at constant temperature (25°C) for 24 hours.

Separation: Filter the suspension through a 0.45 um PTFE syringe filter (pre-saturated).

Analysis: Dilute the filtrate 100-fold with Acetonitrile and analyze via HPLC-UV (254 nm).
Quantify against a standard curve.

Visualization: Solubility Screening Decision Tree
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Caption: Logic flow for rapid visual determination of solvent compatibility.

Purification Strategy: Acid-Base Extraction

The basicity of the pyridine ring allows for a "pH-Switch" purification strategy, separating the
target from non-basic impurities (e.g., benzyl alcohol, phenols).

Theory:

e pH < 2: Pyridine protonates (Py-H*) — Water Soluble.
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¢ pH > 8: Pyridine deprotonates (Py) — Organic Soluble (DCM/EtOAC).

Visualization: Purification Workflow
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Caption: Acid-base extraction workflow to isolate 4-(benzyloxy)-2-methoxypyridine from non-
basic byproducts.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1508052/docs?utm_src=pdf-body-img#technical-guide-solubility-profile-handling-of-4-benzyloxy-2-methoxypyridine
https://www.benchchem.com/product/b1508052/docs?utm_src=pdf-body#technical-guide-solubility-profile-handling-of-4-benzyloxy-2-methoxypyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1508052?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Handling Precautions

 Stability: Benzyl ethers can be cleaved by strong acids (e.g., HBr, BBr3) or hydrogenolysis
(H2/Pd). Avoid these conditions unless deprotection is intended.

o Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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